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Compound of Interest

Compound Name: Chromium histidinate

Cat. No.: B10827040

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling chromium histidinate, a trivalent chromium compound. Adherence to
these procedures will minimize risk and ensure compliant disposal.

Immediate Safety and Handling Protocols

Chromium histidinate contains chromium in its trivalent (Cr(lll)) state. While significantly less
toxic than its hexavalent (Cr(VI1)) counterpart, proper handling is crucial to prevent potential
health risks.[1][2] Acute exposure to trivalent chromium compounds may cause irritation to the
skin, eyes, and respiratory tract.[1][3][4]

Engineering Controls:
o Work with chromium histidinate in a well-ventilated area.[1]
e For procedures that may generate dust, use a chemical fume hood.[5]

Personal Protective Equipment (PPE): A comprehensive PPE strategy is your first line of
defense. The following table outlines the recommended PPE for handling chromium
histidinate.
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PPE Category Item Specifications

Chemical-resistant nitrile
) gloves are recommended. For
Hand Protection Gloves )
extended use or direct contact,

consider double-gloving.[6]

Wear safety glasses with side
] shields. In situations with a
Eye Protection Safety Glasses/Goggles )
splash hazard, chemical safety

goggles are required.[7][8]

A standard lab coat should be
Body Protection Lab Coat worn to protect against minor
spills and contamination.[1]

For operations that may
generate significant dust, a
) ) ) NIOSH-approved respirator
Respiratory Protection Respirator ) ) ]
with an appropriate particulate
filter (N95 or better) should be

used.[9]

Operational Plan: From Receipt to Disposal

Following a systematic operational plan ensures safety at every stage of handling chromium
histidinate.

[EEN

. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store chromium histidinate in a cool, dry, well-ventilated area away from incompatible

materials such as strong oxidizing agents.[1][7]

Ensure the container is tightly closed.[1]

N

. Handling and Preparation:
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Before handling, ensure all necessary PPE is donned correctly.

Measure and weigh the compound in a designated area, preferably within a fume hood to
minimize dust exposure.

Avoid creating dust. If cleaning is necessary, use a wet wipe or a HEPA-filtered vacuum; do
not dry sweep.[10]

. Spill and Emergency Procedures:
Small Spills:
o Wearing appropriate PPE, gently sweep up the spilled solid, avoiding dust generation.
o Place the material in a sealed container for disposal.
o Clean the spill area with a wet cloth.
Large Spills:
o Evacuate the area and restrict access.
o Increase ventilation.
o Follow your institution's emergency response protocol.
In Case of Exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Seek medical attention.[9]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water.[4]

o Inhalation: Move to fresh air. If breathing is difficult, provide oxygen. Seek medical
attention.
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o Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.[9]

Disposal Plan

Proper disposal of chromium histidinate is essential to protect the environment and comply
with regulations.

1. Waste Characterization:

o Chromium histidinate waste is considered non-hazardous by the RCRA if it can be
demonstrated that the chromium is exclusively trivalent.[11] However, local regulations may
vary.

o Consult your institution's Environmental Health and Safety (EHS) department for specific
disposal guidelines.

2. Waste Collection and Storage:

o Collect all solid waste, including contaminated PPE, in a clearly labeled, sealed container.
» Store the waste container in a designated area away from general laboratory traffic.

3. Disposal Method:

e Dispose of the waste through your institution's hazardous waste program.

» Landfilling is a common disposal method for treated chromium waste.[12]

Quantitative Data Summary

The following tables provide a summary of key quantitative data for trivalent chromium
compounds.

Occupational Exposure Limits
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Time-Weighted Average

Regulatory Bod Exposure Limit (as Cr(lll
g y Body p ( (1) (TWA)

OSHA 0.5 mg/m3 8-hour
NIOSH 0.5 mg/m3 10-hour
ACGIH 0.003 mg/m3 8-hour

Data sourced from[4][13][14][15]

Physical and Chemical Properties
Property Value
Molecular Formula C18H24CrNoOs
Molecular Weight 514.44 g/mol
Appearance Varies depending on the specific compound
Solubility Insoluble in cold and hot water

Data sourced from[1]

Visualizing the Workflow

To provide a clear, step-by-step visual guide, the following diagram illustrates the safe handling
and disposal workflow for chromium histidinate.
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Caption: Workflow for Safe Handling and Disposal of Chromium Histidinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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